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Compound of Interest

Compound Name: Methaphenilene

Cat. No.: B1676368 Get Quote

This document provides immediate, essential safety and logistical information for the handling

of Methaphenilene, targeting researchers, scientists, and drug development professionals.

The following procedural guidance is designed to answer specific operational questions,

ensuring safe laboratory practices and proper disposal.

Chemical Identifier and Hazard Summary
Chemical Name: Methaphenilene CAS Number: 493-78-7 Methaphenilene Hydrochloride

CAS: 7084-07-3[1]

Hazard Summary: Methaphenilene is an antihistamine and anticholinergic agent.[2] It is

considered poisonous by subcutaneous, intravenous, and intraperitoneal routes and

moderately toxic by ingestion.[3] Upon heating to decomposition, it emits toxic fumes of sulfur

oxides (SOx), nitrogen oxides (NOx), and hydrochloric acid (HCl).[3] GHS hazard statements

indicate that Methaphenilene causes skin irritation, may cause an allergic skin reaction,

causes serious eye irritation, and is very toxic to aquatic life.

Personal Protective Equipment (PPE)
Based on the known hazards, the following personal protective equipment is mandatory when

handling Methaphenilene:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron. Full-body protection may

be required for large quantities or in case of a spill.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates is recommended, especially when handling the powder form

or when ventilation is inadequate.

Quantitative Toxicity Data
A summary of the available quantitative toxicity data for Methaphenilene is presented below.

Route of Administration Test Animal LD50 (mg/kg)

Intravenous Mouse 45

Intravenous Guinea Pig 30

Subcutaneous Mouse 160

Subcutaneous Guinea Pig 140

Oral Mouse 550

Oral Guinea Pig 900

Intravenous Rabbit 30

Data sourced from N. Ercoli et al., J. Pharmacol. Exp. Ther. 93, 210 (1948).

Experimental Protocols: Handling and Disposal
Workflow
The following section outlines the standard operating procedure for the safe handling and

disposal of Methaphenilene in a laboratory setting.

Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials.

Keep the container tightly closed.

Preparation and Handling:

Work in a well-ventilated fume hood.

Wear the appropriate personal protective equipment (PPE) as detailed above.

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

After handling, wash hands thoroughly.

Disposal Plan:

All waste contaminated with Methaphenilene should be considered hazardous waste.

Collect waste in a designated, labeled, and sealed container.

Dispose of the waste in accordance with local, state, and federal regulations. Do not dispose

of it down the drain.

Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Methaphenilene.
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Caption: Workflow for safe handling and disposal of Methaphenilene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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